Rubroflavin
Rubroflavin
Brand Name:
Vulcanchem
CAS No.:
138749-63-0
VCID:
VC21219754
InChI:
InChI=1S/C9H11N3O3S2/c1-16-6-3-5(13)4-7(17(2)15)8(6)11-12-9(10)14/h3-4,13H,1-2H3,(H2,10,14)/t17-/m0/s1
SMILES:
CSC1=C(C(=CC(=C1)O)S(=O)C)N=NC(=O)N
Molecular Formula:
C9H11N3O3S2
Molecular Weight:
273.3 g/mol
Rubroflavin
CAS No.: 138749-63-0
Cat. No.: VC21219754
Molecular Formula: C9H11N3O3S2
Molecular Weight: 273.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138749-63-0 |
|---|---|
| Molecular Formula | C9H11N3O3S2 |
| Molecular Weight | 273.3 g/mol |
| IUPAC Name | [4-hydroxy-2-methylsulfanyl-6-[(S)-methylsulfinyl]phenyl]iminourea |
| Standard InChI | InChI=1S/C9H11N3O3S2/c1-16-6-3-5(13)4-7(17(2)15)8(6)11-12-9(10)14/h3-4,13H,1-2H3,(H2,10,14)/t17-/m0/s1 |
| Standard InChI Key | UWVQDKLIYCMDDV-NLZINVLXSA-N |
| Isomeric SMILES | CSC\1=CC(=O)C=C(/C1=N\NC(=O)N)[S@@](=O)C |
| SMILES | CSC1=C(C(=CC(=C1)O)S(=O)C)N=NC(=O)N |
| Canonical SMILES | CSC1=CC(=O)C=C(C1=NNC(=O)N)S(=O)C |
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